Cas no 1114886-18-8 (2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114886-18-8
• MF: C₂₁H₁₄FNO₃S
• MW: 379.40416765213
• CID: 5343146
• Update Time: 2025-07-19

2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](phenyl)methanone
• 2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• STL095257
• (4-(4-fluorophenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(phenyl)methanone
• [4-(4-fluorophenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-phenylmethanone

• Inchi： 1S/C21H14FNO3S/c22-16-10-12-17(13-11-16)23-14-20(21(24)15-6-2-1-3-7-15)27(25,26)19-9-5-4-8-18(19)23/h1-14H
• InChI Key： NZUDKAMAPTZAOS-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC=CC=2)=O)=CN(C2C=CC(=CC=2)F)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 685
• XLogP3: 4.3
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Professional Introduction to 2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114886-18-8)

The compound 2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114886-18-8) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This heterocyclic derivative, characterized by its benzoyl and benzothiazine moieties, has garnered attention due to its structural complexity and potential pharmacological properties. The presence of a fluorophenyl substituent at the 4-position introduces unique electronic and steric influences, which can modulate the compound's interactions with biological targets.

Recent studies have highlighted the importance of benzothiazine derivatives in drug discovery, owing to their versatile biological activities. The benzothiazine core is a privileged scaffold found in numerous bioactive molecules, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. In particular, the 2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione structure has been explored for its potential to interact with enzymes and receptors involved in critical pathological pathways. The benzoyl group at the 2-position enhances lipophilicity while maintaining solubility, making it an attractive moiety for oral bioavailability.

The incorporation of a fluorophenyl group at the 4-position of the benzothiazine ring is a strategic choice that can influence both metabolic stability and binding affinity. Fluoro-substituted aromatic rings are well-documented for their ability to improve binding interactions by increasing electron density and hydrophobicity. This modification has been extensively studied in the development of kinase inhibitors and other targeted therapies. The fluorine atom's ability to participate in weak hydrogen bonding interactions further enhances the compound's potential as a lead molecule in high-throughput screening campaigns.

In the context of current pharmaceutical research, 2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. The benzothiazine scaffold is known to interact with various inflammatory mediators, and the fluorophenyl substitution may enhance specificity by fine-tuning electronic distributions. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain pro-inflammatory enzymes, making it a promising candidate for further development.

Another area of interest lies in the anticancer potential of this derivative. Cancer research has increasingly focused on targeting specific molecular pathways that drive tumor growth and progression. The structural features of 2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione allow it to interact with both extracellular signaling molecules and intracellular targets. The benzoyl group can serve as a hinge-binding moiety for kinases, while the benzothiazine ring provides a scaffold for further derivatization to improve binding affinity. Recent advances in computational modeling have enabled researchers to predict potential binding modes of this compound with cancer-related proteins, suggesting its utility in developing next-generation chemotherapeutic agents.

The synthesis of 2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key synthetic steps include cyclization reactions to form the benzothiazine core followed by functionalization with the benzoyl and fluorophenyl groups. Modern synthetic methodologies have improved yields and purity levels significantly compared to earlier approaches. Catalytic techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in introducing fluorinated aromatic moieties efficiently.

From a pharmacokinetic perspective, 2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione demonstrates favorable properties that are essential for drug candidates entering clinical trials. The balance between lipophilicity and solubility ensures reasonable absorption and distribution upon administration. Additionally, preliminary data suggest moderate metabolic stability towards cytochrome P450 enzymes commonly involved in drug degradation pathways. These characteristics make it an attractive candidate for further preclinical development.

The future direction of research on this compound will likely involve optimizing its pharmacological profile through structure-based drug design principles. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating its interaction mechanisms with biological targets at an atomic level. Furthermore, animal models will be employed to assess its efficacy and safety profiles before human clinical trials can commence.

In conclusion,2-benzoyl-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114886-18-8) represents a promising lead compound with significant therapeutic potential across multiple disease areas including inflammation and cancer treatment modalities。 Its unique structural features combined with favorable pharmacokinetic properties position it as an exciting candidate for further exploration by medicinal chemists。 As research continues，this derivative may contribute valuable insights into developing novel therapeutic strategies based on sophisticated heterocyclic scaffolds。